3-(3-Carboxyacrylamido)benzoic acid
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Description
3-(3-Carboxyacrylamido)benzoic acid is a benzoic acid derivative characterized by a carboxyacrylamido (-CONH-CH₂-CH₂-COOH) substituent at the 3-position of the aromatic ring. This compound has garnered attention in pharmaceutical research due to its structural versatility, enabling interactions with biological targets such as enzymes and receptors. Its synthesis typically involves coupling reactions between aminobenzoic acid derivatives and activated carboxylic acids, as demonstrated in the preparation of antitubercular agents .
Properties
Molecular Formula |
C11H9NO5 |
|---|---|
Molecular Weight |
235.19 g/mol |
IUPAC Name |
3-(3-carboxyprop-2-enoylamino)benzoic acid |
InChI |
InChI=1S/C11H9NO5/c13-9(4-5-10(14)15)12-8-3-1-2-7(6-8)11(16)17/h1-6H,(H,12,13)(H,14,15)(H,16,17) |
InChI Key |
UXIAYWKXDXAWJB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C=CC(=O)O)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(2E)-3-carboxyprop-2-enamido]benzoic acid typically involves the reaction of 3-aminobenzoic acid with maleic anhydride under specific conditions. The reaction proceeds through the formation of an amide bond between the amino group of 3-aminobenzoic acid and the anhydride group of maleic anhydride, followed by hydrolysis to yield the final product. The reaction conditions often include the use of a suitable solvent, such as dimethylformamide (DMF), and a catalyst, such as triethylamine, to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of 3-[(2E)-3-carboxyprop-2-enamido]benzoic acid may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired yield, purity, and cost-effectiveness. The industrial production process typically includes steps such as raw material preparation, reaction optimization, product isolation, and purification.
Chemical Reactions Analysis
Types of Reactions
3-[(2E)-3-carboxyprop-2-enamido]benzoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Reagents such as alkyl halides and acyl chlorides are used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols. Substitution reactions can result in the formation of various substituted derivatives.
Scientific Research Applications
3-[(2E)-3-carboxyprop-2-enamido]benzoic acid has a wide range of scientific research applications, including:
Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: It is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.
Medicine: The compound is investigated for its potential therapeutic applications, including drug development and delivery systems.
Industry: It is used in the production of specialty chemicals, polymers, and other industrial products.
Mechanism of Action
The mechanism of action of 3-[(2E)-3-carboxyprop-2-enamido]benzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Functional Group Variations
(a) 3-Phenoxybenzoic Acid
- Structure: Features a phenoxy (-O-C₆H₅) group at the 3-position.
- Applications : A metabolite of pyrethroid insecticides, detected in environmental and toxicological studies .
- Key Difference: The phenoxy group lacks the acrylamido-carboxylic acid chain, reducing its polarity compared to 3-(3-carboxyacrylamido)benzoic acid.
(b) 3-(Sulfooxy)benzoic Acid
- Structure : Contains a sulfoxy (-OSO₃H) substituent at the 3-position.
- Applications : Identified as a metabolite in biodegradation studies, with implications for environmental persistence .
- Key Difference : The sulfoxy group enhances water solubility but lacks the amide functionality critical for hydrogen bonding in drug-receptor interactions.
(c) 3-(Carboxymethyl)benzoic Acid
- Structure : Bears a carboxymethyl (-CH₂-COOH) group at the 3-position.
- Applications: Used in organic synthesis as a bifunctional linker.
- Key Difference : The absence of an acrylamido bridge reduces structural rigidity compared to 3-(3-carboxyacrylamido)benzoic acid.
(a) Antitubercular Derivatives
- 3-(4-Aminobenzamido)benzoic Acid Derivatives: Structure: 4-aminobenzamido group at the 3-position. Activity: Exhibits MIC values as low as 1.6 µg/mL against Mycobacterium tuberculosis, outperforming standard drugs. Electron-donating groups (e.g., glycine anhydride) enhance activity .
(b) Plant-Derived Benzoic Acid Analogs
- Examples : p-Hydroxybenzoic acid, 3,5-dimethoxy-4-hydroxybenzoic acid (isolated from Cynanchum paniculatum and Althaea rosea) .
- Activity : Demonstrates antioxidant and anti-inflammatory properties.
- Comparison : Natural analogs lack synthetic modifications like acrylamido groups, limiting their therapeutic scope compared to engineered derivatives.
Physicochemical Properties
| Compound | Solubility (Water) | LogP | Key Functional Groups | Biological Applications |
|---|---|---|---|---|
| 3-(3-Carboxyacrylamido)benzoic acid | Moderate | ~1.2 | Carboxyacrylamido, carboxylic acid | Drug design, enzyme inhibition |
| 3-Phenoxybenzoic acid | Low | ~2.8 | Phenoxy, carboxylic acid | Pesticide metabolite |
| 3-(Sulfooxy)benzoic acid | High | ~-0.5 | Sulfooxy, carboxylic acid | Environmental metabolism |
| 3-(Carboxymethyl)benzoic acid | High | ~0.7 | Carboxymethyl, carboxylic acid | Organic synthesis |
*LogP values estimated based on substituent contributions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
